2-Bromo-1-(4-chloro-3-fluorophenyl)ethanone

• IUPAC Name: 2-bromo-1-(4-chloro-3-fluorophenyl)ethanone
• InChI: InChI=1S/C8H5BrClFO/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2
• InChI Key: CZERMIWLAGUTQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CBr)F)Cl
• Molecular Formula: C8H5BrClFO
• Molecular Weight: 251.48 g/mol

Description

“2-Bromo-1-(4-chloro-3-fluorophenyl)ethanone” is a chemical compound with the linear formula C8H5BrClFO. It has a molecular weight of 251.48. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The InChI code for “2-Bromo-1-(4-chloro-3-fluorophenyl)ethanone” is 1S/C8H5BrClFO/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2. This indicates the connectivity and hydrogen count of the molecule’s atoms.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 251.48. The storage temperature is recommended to be in an inert atmosphere, between 2-8°C. The compound is solid at room temperature.

Scientific Research Applications

Pharmaceutical Chemistry

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Production of Flavoring Agents

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Agrochemicals

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Cosmetics

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Textiles

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Ligands in Metal Coordination Chemistry

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Safety And Hazards

The compound is classified as acutely toxic, harmful if swallowed, in contact with skin, or if inhaled. It can cause severe skin burns and eye damage, and may cause respiratory irritation. Safety measures include not breathing dust, mist, spray, washing skin thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

The title compound was prepared from 4-acetyl-1-chloro-2-fluorobenzene according to the procedure for preparing 4-(trifluoromethoxy)phenacyl bromide described in Example 189.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 1-(4-chloro-3-fluorophenyl)ethanone (3.4 g, 19.7 mmol), prepared in the previous step, in methylene chloride:methanol (1:3) was added tetrabutylammonium tribromide (9.5 g, 19.7 mmol) in portions. The reaction was monitored by TLC (3:1 hexane:ethyl acetate) until the starting material was consumed. The reaction solution was concentrated in vacuo and the residue was partitioned between diethyl ether and water. The layers were separated and the organic layer was dried over anhydrous sodium sulfate, filtered and concentrated in vacuo to give 4.2 g of crude product. The crude product was purified on silica gel using 5% ethyl acetate:hexane to give 2-bromo-1-(4-chloro-3-fluoro-phenyl)-ethanone (3.4 g, 69%) as desired product, MS (ES) m/z 252 [M+H+].